Cas no 1431329-77-9 (4-Methoxy-3-methyl-5-(trifluoromethyl)benzaldehyde)

• Product Name: 4-Methoxy-3-methyl-5-(trifluoromethyl)benzaldehyde
• CAS No: 1431329-77-9
• MF: C₁₀H₉F₃O₂
• MW: 218.172473669052
• MDL: MFCD22682818
• CID: 4599356
• Update Time: 2025-06-15

4-Methoxy-3-methyl-5-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-3-Methyl-5-(trifluoroMethyl)benzaldehyde, 97%
• 4-methoxy-3-methyl-5-(trifluoromethyl)benzaldehyde
• 4-Methoxy-3-methyl-5-(trifluoromethyl)benzaldehyde

• MDL： MFCD22682818
• Inchi： 1S/C10H9F3O2/c1-6-3-7(5-14)4-8(9(6)15-2)10(11,12)13/h3-5H,1-2H3
• InChI Key： UJHKXHXOLJJFDF-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(C(F)(F)F)=C(OC)C(C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Additional information on 4-Methoxy-3-methyl-5-(trifluoromethyl)benzaldehyde

Recent Advances in the Application of 4-Methoxy-3-methyl-5-(trifluoromethyl)benzaldehyde (CAS: 1431329-77-9) in Chemical Biology and Pharmaceutical Research

The compound 4-Methoxy-3-methyl-5-(trifluoromethyl)benzaldehyde (CAS: 1431329-77-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This trifluoromethyl-substituted benzaldehyde derivative serves as a critical intermediate in the synthesis of various bioactive molecules, including potential drug candidates. Recent studies have explored its role in the development of novel therapeutic agents, particularly in the areas of oncology, neurology, and infectious diseases.

One of the key advantages of 4-Methoxy-3-methyl-5-(trifluoromethyl)benzaldehyde is its ability to act as a building block for the synthesis of complex molecules. The trifluoromethyl group enhances the metabolic stability and bioavailability of the resulting compounds, making them more suitable for drug development. Recent research has demonstrated its utility in the synthesis of small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the development of kinase inhibitors with potent anti-cancer activity.

In addition to its role in drug discovery, 4-Methoxy-3-methyl-5-(trifluoromethyl)benzaldehyde has also been investigated for its potential in chemical biology applications. Researchers have utilized this compound to design fluorescent probes and molecular tags for studying protein-protein interactions and cellular processes. A recent study in ACS Chemical Biology reported the successful incorporation of this benzaldehyde derivative into a fluorescent probe for real-time imaging of enzymatic activity in live cells, showcasing its versatility beyond traditional pharmaceutical applications.

The synthesis and optimization of 4-Methoxy-3-methyl-5-(trifluoromethyl)benzaldehyde have also been subjects of recent investigations. Advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have improved the efficiency and yield of its production. These developments are crucial for scaling up its use in industrial and academic settings. Furthermore, computational studies have provided insights into the electronic and steric properties of this compound, aiding in the rational design of derivatives with enhanced biological activity.

Looking ahead, the potential applications of 4-Methoxy-3-methyl-5-(trifluoromethyl)benzaldehyde are expected to expand further. Ongoing research is exploring its use in the development of next-generation therapeutics, including targeted drug delivery systems and personalized medicine approaches. The compound's unique chemical properties make it a promising candidate for addressing unmet medical needs in various therapeutic areas. As such, continued investment in research and development is likely to yield significant breakthroughs in the coming years.